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Compound of Interest

Compound Name: Guanidine, monobenzoate

Cat. No.: B15178269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, potential

synthesis, and known biological context of Guanidine, monobenzoate (CAS 26739-54-8). The

information is intended to support research, development, and safety assessments involving

this compound.

Core Properties and Physicochemical Data
Guanidine, monobenzoate, also known as Guanidinium benzoate, is the salt formed from the

strong organic base guanidine and benzoic acid.[1] Its chemical structure consists of a

guanidinium cation and a benzoate anion.[1] At physiological pH, guanidine exists

predominantly in its protonated form, guanidinium.[2]

Table 1: Physicochemical Properties of Guanidine, Monobenzoate
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Property Value Source(s)

CAS Number 26739-54-8 [3][4]

Molecular Formula C₈H₁₁N₃O₂ (or C₇H₆O₂·CH₅N₃) [1][3][4]

Molecular Weight 181.19 g/mol [1][3][4]

IUPAC Name benzoic acid;guanidine [1][5]

Synonyms

Guanidinium benzoate,

Guanidine, benzoate (1:1),

Benzoic acid, compd. with

guanidine

[3][5][6]

Boiling Point 249.3°C at 760 mmHg [3][5][7]

Flash Point 111.4°C [3][7]

Vapor Pressure 0.0122 mmHg at 25°C [3][7]

LogP -1.0281 [3]

Polar Surface Area (PSA) 117.64 Å² [3]

Appearance Solid [8]

InChI Key
DNOSZYUZVCJLMM-

UHFFFAOYSA-N
[1][5]

| Canonical SMILES | C1=CC=C(C=C1)C(=O)O.C(=N)(N)N |[1][5] |

Experimental Protocols: Synthesis
A specific, detailed experimental protocol for the synthesis of Guanidine, monobenzoate is

not readily available in the reviewed literature. However, its formation as a salt suggests a

straightforward acid-base reaction. A generalized protocol is proposed below.

General Synthesis of Guanidine, Monobenzoate

The synthesis of Guanidine, monobenzoate can be achieved through the direct reaction of

guanidine (or a salt thereof, like guanidine hydrochloride) with benzoic acid.
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Materials:

Guanidine Hydrochloride

Sodium Hydroxide (or another suitable base)

Benzoic Acid

Suitable solvent (e.g., Ethanol, Water)

Procedure:

Preparation of Guanidine Free Base: If starting with guanidine hydrochloride, the free base is

typically generated in situ or in a separate step. This is achieved by reacting guanidine

hydrochloride with a stoichiometric amount of a strong base like sodium hydroxide in a

suitable solvent.

Reaction: A solution of benzoic acid in a minimal amount of solvent is added dropwise to the

solution of guanidine free base under stirring.

Salt Formation: The reaction is typically exothermic. The mixture is stirred at room

temperature to ensure complete reaction.

Isolation: The resulting salt, Guanidine, monobenzoate, may precipitate out of the solution

upon cooling, or the solvent may be removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent to yield the final, pure product.
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General Synthesis Workflow for Guanidine, Monobenzoate
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Caption: General workflow for the synthesis of Guanidine, monobenzoate.
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Biological and Pharmacological Properties
While specific studies on the biological activity of Guanidine, monobenzoate are limited, the

guanidine moiety is a key functional group in a vast number of biologically active compounds.

[9][10] Guanidine-containing molecules are of significant interest in drug development due to

their diverse pharmacological properties.[9]

General Activities of Guanidine Derivatives:

Anti-inflammatory: Certain guanidine compounds act as inhibitors of nitric oxide synthase

and can reduce oxidative stress.[1][9]

Antimicrobial: Various natural and synthetic guanidine derivatives exhibit broad-spectrum

antibacterial and antifungal properties.[1][11][12]

CNS Activity: Guanidine itself is used to treat muscle weakness in Lambert-Eaton

myasthenic syndrome by inhibiting presynaptic voltage-gated potassium channels, which

enhances acetylcholine release.[13][14]

Enzyme Inhibition: The guanidinium group's ability to form strong non-covalent interactions

allows it to bind to enzyme active sites, leading to the inhibition of various enzymes,

including Na+/H+ exchangers.[9][10]

Other Therapeutic Areas: Guanidine derivatives have been investigated as antithrombotic,

antidiabetic, and chemotherapeutic agents.[9] Some have also been found to modulate

platelet aggregation.[15]

The biological activity of Guanidine, monobenzoate would be influenced by the combined

properties of the guanidinium cation and the benzoate anion. Benzoic acid and its derivatives

are known for their antimicrobial properties.
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Potential Biological Activities of Guanidine-Containing Compounds
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Caption: Overview of diverse biological roles of the guanidine functional group.

Safety and Handling
Based on available safety information for guanidinium salts and benzoic acid derivatives,

Guanidine, monobenzoate should be handled with care in a laboratory setting.

General Precautions: Avoid contact with skin and eyes.[3] Prevent the formation of dust and

aerosols.[3] Use in a well-ventilated area or under a fume hood.[16]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[3][17]

Stability: The compound is stable under recommended storage conditions.[3]

Toxicology: It is classified as harmful if ingested.[8] Guanidine itself can have side effects

when used therapeutically.[13]

It is crucial to consult the specific Safety Data Sheet (SDS) for Guanidine, monobenzoate
before handling for detailed safety, disposal, and emergency information.

Conclusion
Guanidine, monobenzoate (CAS 26739-54-8) is a simple salt with well-defined

physicochemical properties. While specific experimental and biological data for this exact

compound are sparse in the public domain, its constituent parts—the guanidinium ion and the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15178269?utm_src=pdf-body-img
https://www.benchchem.com/product/b15178269?utm_src=pdf-body
https://m.molbase.com/moldata/292279.html
https://m.molbase.com/moldata/292279.html
https://www.merckmillipore.com/Web-AR-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-109257&DocumentType=MSD&DocumentId=109257_SDS_MY_EN.PDF&DocumentUID=12003653&Language=EN&Country=MY&Origin=null
https://m.molbase.com/moldata/292279.html
https://www.geneseo.edu/sites/default/files/documents/Guanidine%20carbonate%20sds%20-%202021.pdf
https://m.molbase.com/moldata/292279.html
https://www.haz-map.com/Agents/20981
https://pmc.ncbi.nlm.nih.gov/articles/PMC3228538/
https://www.benchchem.com/product/b15178269?utm_src=pdf-body
https://www.benchchem.com/product/b15178269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


benzoate anion—are well-characterized. The guanidine moiety is a privileged structure in

medicinal chemistry, associated with a wide array of pharmacological activities.[9] This

suggests that Guanidine, monobenzoate could be a valuable starting point or intermediate for

chemical synthesis and a candidate for biological screening in various therapeutic areas,

particularly in antimicrobial and anti-inflammatory research. Further investigation is required to

elucidate its specific biological mechanism of action and pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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